2-(Butanoyloxy)-N,N,N-trimethylethan-1-aminium 4-methylbenzene-1-sulfonate
2-(Butanoyloxy)-N,N,N-trimethylethan-1-aminium 4-methylbenzene-1-sulfonate
Brand Name:
Vulcanchem
CAS No.:
1866-14-4
VCID:
VC0156326
InChI:
InChI=1S/C9H20NO2.C7H8O3S/c1-5-6-9(11)12-8-7-10(2,3)4;1-6-2-4-7(5-3-6)11(8,9)10/h5-8H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
SMILES:
CCCC(=O)OCC[N+](C)(C)C.CC1=CC=C(C=C1)S(=O)(=O)[O-]
Molecular Formula:
C16H27NO5S
Molecular Weight:
345.5 g/mol
2-(Butanoyloxy)-N,N,N-trimethylethan-1-aminium 4-methylbenzene-1-sulfonate
CAS No.: 1866-14-4
Main Products
VCID: VC0156326
Molecular Formula: C16H27NO5S
Molecular Weight: 345.5 g/mol
| CAS No. | 1866-14-4 |
|---|---|
| Product Name | 2-(Butanoyloxy)-N,N,N-trimethylethan-1-aminium 4-methylbenzene-1-sulfonate |
| Molecular Formula | C16H27NO5S |
| Molecular Weight | 345.5 g/mol |
| IUPAC Name | 2-butanoyloxyethyl(trimethyl)azanium;4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C9H20NO2.C7H8O3S/c1-5-6-9(11)12-8-7-10(2,3)4;1-6-2-4-7(5-3-6)11(8,9)10/h5-8H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1 |
| Standard InChIKey | DZSWXVDFVYXLHS-UHFFFAOYSA-M |
| SMILES | CCCC(=O)OCC[N+](C)(C)C.CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| Canonical SMILES | CCCC(=O)OCC[N+](C)(C)C.CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| Synonyms | BUTYRYLCHOLINE P-TOLUENESULFONATE |
| PubChem Compound | 24189112 |
| Last Modified | Nov 11 2021 |
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